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Compound Name: (hydroxymethyl)piperidine-4-

carbonitrile

Cat. No.: B176273

\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available technical information for 1-
Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile. It is important to note that detailed
experimental protocols, extensive biological activity data, and specific signaling pathway
involvement for this particular compound are limited in publicly accessible scientific literature.
The information presented herein is a compilation of data from chemical suppliers and general
knowledge of related piperidine compounds.

Core Compound Information

1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile is a substituted piperidine derivative.
The presence of the benzyl group, a hydroxymethyl group, and a carbonitrile at the 4-position
of the piperidine ring suggests its potential as a versatile intermediate in organic synthesis,
particularly for the development of more complex molecules with potential pharmaceutical
applications.

Chemical Properties
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Property Value Source

CAS Number 162686-53-5 [11[2][3]
Molecular Formula C14H18N20 [3]

Molecular Weight 230.31 g/mol N/A
Appearance White to off-white solid Supplier Data

B Soluble in organic solvents like
Solubility General Knowledge
methanol, ethanol, and DMSO

Spectral Data

Detailed spectral data such as *H NMR, 3C NMR, and mass spectrometry for this specific
compound are not readily available in public databases. Researchers would need to acquire
this data experimentally upon obtaining a sample.

Synthesis and Experimental Protocols

A specific, detailed, and validated experimental protocol for the synthesis of 1-Benzyl-4-
(hydroxymethyl)piperidine-4-carbonitrile is not described in the surveyed literature.
However, based on the synthesis of structurally related piperidine derivatives, a plausible

synthetic route can be proposed.

Hypothetical Synthetic Workflow

The synthesis of 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile would likely involve a
multi-step process starting from a simpler piperidine precursor. A potential, though unverified,
workflow is outlined below.

Reduction of nitrile to primary alcohol
(e.g., NaBHa, followed by acidic workup)
or hydroxymethylation

Cyanohydrin formation
e.g., KCN, H20

1-Benzyl-4-(hydroxymethyl)piperidine-A-carbonilrila

1-Benzyl-4-cyanopiperidin-4-ol

1-Benzyl-4-piperidone

Click to download full resolution via product page

Caption: A potential synthetic pathway for the target compound.
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Disclaimer: This is a hypothetical workflow. The actual synthesis may require different reagents,
catalysts, and reaction conditions. Optimization and validation would be necessary.

Biological Activity and Potential Applications

The biological activity of 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile has not been
explicitly reported. However, the N-benzylpiperidine scaffold is a common feature in
compounds with significant biological activities. For instance, various derivatives have been
investigated as:

» Acetylcholinesterase (AChE) inhibitors: Relevant for the treatment of Alzheimer's disease.
o Histone Deacetylase (HDAC) inhibitors: Investigated for their potential in cancer therapy.

e Serotonin transporter (SERT) inhibitors: Used in the treatment of depression and anxiety
disorders.

Given these precedents, it is plausible that 1-Benzyl-4-(hydroxymethyl)piperidine-4-
carbonitrile could serve as an intermediate in the synthesis of novel therapeutic agents
targeting these or other biological pathways.

Hypothetical Signaling Pathway Involvement

Based on the activities of related N-benzylpiperidine compounds, one could hypothesize its
potential interaction with pathways relevant to neurodegenerative diseases. For example, a
derivative of this compound might inhibit acetylcholinesterase, leading to an increase in
acetylcholine levels in the synaptic cleft, which is a key strategy in managing Alzheimer's
disease symptoms.
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Caption: Hypothetical inhibition of AChE by a derivative.

Disclaimer: This diagram illustrates a potential mechanism of action for a derivative of the title
compound, based on the known activities of similar molecules. It is not based on experimental
data for 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile itself.

Conclusion
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1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile is a chemical compound with potential
as a synthetic intermediate. While its direct biological applications are not yet documented, its
structural motifs are present in a range of biologically active molecules. Further research is
required to elucidate its reactivity, synthetic utility, and pharmacological profile. This guide
provides a summary of the currently available information and highlights the need for more in-
depth studies to fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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